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Compound of Interest

Compound Name: 2-Bromo-1,1-diethoxyoctane

Cat. No.: B15478417

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Bromo-1,1-diethoxyethane, a key
building block in organic synthesis, particularly in the pharmaceutical industry. This document
outlines its chemical identity, physical properties, and a detailed experimental protocol for its
preparation.

Chemical Identity and Synonyms
CAS Number: 2032-35-1[1][2][3][41[5][6][7]

2-Bromo-1,1-diethoxyethane is also known by a variety of synonyms, which are crucial for
comprehensive literature and database searches.
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Synonym Reference
Bromoacetaldehyde diethyl acetal (1181911101
Bromacetal [1][10]
1-Bromo-2,2-diethoxyethane [1][10]
2-Bromoacetaldehyde diethyl acetal [1]
1,1-Diethoxy-2-bromoethane [1][2][10]
Diethyl bromoacetal [1][10]
2,2-Diethoxyethyl bromide [5][10]
NSC 8036 [1](10]
BADEA [1]

Ethane, 2-bromo-1,1-diethoxy- [10]
Acetaldehyde, bromo-, diethyl acetal [10]

Physicochemical Properties

A summary of the key quantitative data for 2-Bromo-1,1-diethoxyethane is presented in the
table below for easy reference and comparison.
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Property Value Reference
Molecular Formula C6H13Bro2 [11121[3]
Molecular Weight 197.07 g/mol [11[31[8]
Appearance Clear, colorless oil/liquid [11[3]
Boiling Point 66-67 °C at 18 mmHg (11618191

167-170 °C (crude)

[1]

Density

1.31 g/mL at 25 °C

[116]8le]

1.296 g/cm3 at 19 °C

[2]

[1181e]

Refractive Index n20/D 1.439
1.44 [3]
Flash Point 125 °F (51.7 °C)

[1]9]

149.0 °F (65 °C) - closed cup

[8]

Immiscible in water. Soluble in

Solubility chloroform, methanol, ethanol, [1119]
and ether.
Storage Temperature 2-8°C [1][8]

Stability

Moisture and light sensitive.
The pure acetal is unstable

and can discolor over time.

[1]3]

Experimental Protocols
Synthesis of 2-Bromo-1,1-diethoxyethane

A common method for the preparation of 2-bromo-1,1-diethoxyethane involves the bromination

of diethyl acetal.[1]

Materials:

o Diethyl acetal (1.0 mole, 118.0 g)
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Calcium carbonate (0.55 mole, 55 g)

Bromine (1.0 mole, 55 mL)

Potassium carbonate

Steam

Procedure:

To a flask, add 118.0 g (1.0 mole) of diethyl acetal and 55 g (0.55 mole) of calcium
carbonate.

Cool the flask to 5-10°C.

Slowly add 55 mL (1.0 mole) of bromine dropwise over a period of 30-45 minutes,
maintaining the reaction temperature between 5-10°C.

Allow the reaction mixture to stand for 24 hours.
Introduce steam to the mixture to dissolve the salts.
Separate the oily layer.

Dry the separated oil over potassium carbonate.

Distill the dried oil to obtain the crude product, which boils at 167-170°C. The vyield is typically
between 31-42% (61-83 Q).

For further purification, shake the crude product with potassium carbonate and distill under
reduced pressure. The pure product has a boiling point of 48-49°C at 3 mmHg.[1]

Another reported synthetic route involves the catalytic bromination of acetaldehyde followed by

a condensation reaction with absolute ethanol.[11]

Logical Relationships in Synthesis
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The synthesis of 2-Bromo-1,1-diethoxyethane from diethyl acetal can be visualized as a direct
bromination reaction.

' Diethyl Acetal ' Bromination

Bromine (Br2)
Calcium Carbonate (CaCO3)

Click to download full resolution via product page
Synthesis of 2-Bromo-1,1-diethoxyethane.

Applications in Synthesis

2-Bromo-1,1-diethoxyethane is a versatile synthetic intermediate. It serves as a building block
for the synthesis of various pharmaceutical compounds, including antibiotics like erythromycin
and cephalosporins.[1] It is also utilized in the preparation of other a-heterosubstituted
acetaldehyde acetals.[1] Furthermore, it has been used in the synthesis of monomer 2-(2,2-
dimethoxy)ethoxyethyl vinyl ether.[8] Its reaction with anhydrous trimethylamine can form
glycine betaine aldehyde.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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